2-[(1-{[3-(trifluoromethyl)phenyl]methyl}piperidin-4-yl)methoxy]pyrazine

• IUPAC Name: 2-[[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]methoxy]pyrazine
• InChI: InChI=1S/C18H20F3N3O/c19-18(20,21)16-3-1-2-15(10-16)12-24-8-4-14(5-9-24)13-25-17-11-22-6-7-23-17/h1-3,6-7,10-11,14H,4-5,8-9,12-13H2
• InChI Key: XXOWJZTUWRQPPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CN=C2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H20F3N3O
• Molecular Weight: 351.4 g/mol

Description

Trifluoromethyl groups are often used in organic synthesis due to their ability to modify the physical and chemical properties of organic compounds. Pyrazine is a heterocyclic aromatic organic compound with the chemical formula C4H4N2. It is a symmetrical molecule with two nitrogen atoms substituted in a para position in the benzene ring.

Synthesis Analysis

The synthesis of similar compounds often involves the use of pinacol boronic esters, which are valuable building blocks in organic synthesis. Protodeboronation of these esters can be achieved using a radical approach. This can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a pyridine ring with a trifluoromethyl group attached. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve catalytic protodeboronation of pinacol boronic esters. This can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often influenced by the presence of a fluorine atom and a pyridine in their structure. These compounds are often characterized by distinctive physical–chemical properties.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It involves the cross-coupling of organoboron reagents with electrophilic organic groups. . Researchers have harnessed its mild reaction conditions and functional group tolerance for the synthesis of complex molecules.

Medicinal Chemistry

The compound’s unique structure has attracted attention in medicinal chemistry. Recent applications highlight its role in drug development. .

Metal-Free Synthesis of 1,2,4-Triazoles

In recent research, the compound has been utilized for the metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles. .

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been found to interact with peripheral sensory trigeminal nerves .

Mode of Action

It’s known that similar compounds can act as antagonists to certain receptors . The compound may interact with its targets, leading to changes in the biochemical processes within the cell.

Biochemical Pathways

Compounds with similar structures have been involved in suzuki–miyaura coupling reactions , which is a type of carbon-carbon bond-forming reaction. This reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium .

Result of Action

Similar compounds have been known to produce certain neurotransmitters . The production of these neurotransmitters can lead to various physiological effects.

Safety and Hazards

The safety and hazards associated with similar compounds can vary widely depending on the specific compound and its intended use. It’s important to refer to the appropriate safety data sheets for specific information.

Future Directions

The demand for trifluoromethyl derivatives has been increasing steadily in the last 30 years. These compounds have a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. Future research will likely continue to explore the synthesis and applications of these compounds.